Cas no 1541098-61-6 (4-(pyridin-2-yl)oxane-4-carboxylic acid)

• Product Name: 4-(pyridin-2-yl)oxane-4-carboxylic acid
• CAS No: 1541098-61-6
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5880955
• PubChem ID: 82610852
• Update Time: 2025-07-25

4-(pyridin-2-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-2-yl)oxane-4-carboxylic acid
• EN300-1851054
• 1541098-61-6
• 4-(pyridin-2-yl)tetrahydro-2h-pyran-4-carboxylic acid

• Inchi： 1S/C11H13NO3/c13-10(14)11(4-7-15-8-5-11)9-3-1-2-6-12-9/h1-3,6H,4-5,7-8H2,(H,13,14)
• InChI Key： OLKIKUPXZAYLGP-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.4Ų

Additional information on 4-(pyridin-2-yl)oxane-4-carboxylic acid

Comprehensive Overview of 4-(pyridin-2-yl)oxane-4-carboxylic acid (CAS No. 1541098-61-6)

4-(pyridin-2-yl)oxane-4-carboxylic acid (CAS No. 1541098-61-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyridine ring with an oxane (tetrahydropyran) moiety, linked to a carboxylic acid functional group. This molecular architecture makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for 4-(pyridin-2-yl)oxane-4-carboxylic acid has surged, driven by its potential in developing novel kinase inhibitors and anti-inflammatory agents. Researchers are exploring its role in modulating enzymatic pathways, with a focus on diseases like cancer and autoimmune disorders. The compound's CAS No. 1541098-61-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of 4-(pyridin-2-yl)oxane-4-carboxylic acid lies in its structural tunability. The pyridine ring offers sites for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. This adaptability aligns with current trends in fragment-based drug design, where small molecules like this serve as building blocks for larger, more complex therapeutics.

From a synthetic perspective, the compound's oxane-carboxylic acid backbone contributes to its stability and solubility, addressing common challenges in drug formulation. These attributes are critical for improving oral bioavailability, a hot topic in pharmaceutical development. As such, CAS No. 1541098-61-6 is often referenced in patents related to prodrug strategies and delivery systems.

Beyond pharmaceuticals, 4-(pyridin-2-yl)oxane-4-carboxylic acid has applications in agrochemical innovation. Its hybrid structure is being investigated for designing next-generation herbicides and pesticides with improved environmental profiles. This aligns with global demands for sustainable agriculture, another trending search term in scientific and industrial circles.

Analytical studies of 4-(pyridin-2-yl)oxane-4-carboxylic acid often highlight its spectroscopic fingerprints, particularly in NMR and mass spectrometry. These techniques are essential for quality control in large-scale production, ensuring compliance with Good Manufacturing Practices (GMP). The compound's CAS No. 1541098-61-6 serves as a unique identifier in regulatory submissions and safety assessments.

In material science, the pyridine-oxane hybrid structure exhibits interesting coordination properties, making it a candidate for metal-organic frameworks (MOFs). Researchers are exploring its use in catalysis and sensor technologies, tapping into the broader interest in smart materials. This multidisciplinary appeal further elevates the compound's profile in scientific literature.

As the scientific community prioritizes green chemistry, synthetic routes to 4-(pyridin-2-yl)oxane-4-carboxylic acid are being optimized for atom economy and reduced waste. Recent publications discuss microwave-assisted synthesis and flow chemistry approaches, reflecting the industry's shift toward sustainable methodologies.

In summary, 4-(pyridin-2-yl)oxane-4-carboxylic acid (CAS No. 1541098-61-6) represents a compelling case study in modern chemical research. Its applications span drug discovery, agrochemicals, and advanced materials, resonating with today's focus on innovation and sustainability. Continued exploration of this compound will likely yield breakthroughs across multiple scientific disciplines.